Cas no 780801-45-8 (Pyridine,2-methyl-3-(1-methyl-1-phenylethyl)-, 1-oxide)

• Product Name: Pyridine,2-methyl-3-(1-methyl-1-phenylethyl)-, 1-oxide
• CAS No: 780801-45-8
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 553789
• PubChem ID: 45098011
• Update Time: 2025-04-19

Pyridine,2-methyl-3-(1-methyl-1-phenylethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-methyl-3-(1-methyl-1-phenylethyl)-, 1-oxide
• Pyridine, 2-methyl-3-(1-methyl-1-phenylethyl)-, 1-oxide (9CI)
• 2-Methyl-3-(2-phenyl-2-propanyl)pyridine 1-oxide
• 780801-45-8

• Inchi： 1S/C15H17NO/c1-12-14(10-7-11-16(12)17)15(2,3)13-8-5-4-6-9-13/h4-11H,1-3H3
• InChI Key： QCWNQAIQOFVFHT-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C(C=1C)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.5Ų